Cas no 55609-72-8 (5,6-Dichloropyridazin-4-ol)

• Product Name: 5,6-Dichloropyridazin-4-ol
• CAS No: 55609-72-8
• MF: C₄H₂Cl₂N₂O
• MW: 164.977478504181
• MDL: MFCD00626130
• CID: 944219
• PubChem ID: 3091576
• Update Time: 2025-06-10

5,6-Dichloropyridazin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloropyridazin-4-ol
• 4-Pyridazinol, 5,6-dichloro-
• 5,6-Dichloro-4(1H)-pyridazinone
• SB30681
• AKOS000541028
• DB-263399
• 5,6-dichloropyridazin-4(1H)-one
• CS-0441190
• EN300-257804
• 55609-72-8
• SCHEMBL8932268
• 111232-47-4
• 5,6-dichloro-1,4-dihydropyridazin-4-one
• DB-358682
• 5,6-Dichloro-1H-pyridazin-4-one
• 4(1H)-Pyridazinone, 5,6-dichloro-
• G49596
• STK370977

• MDL： MFCD00626130
• Inchi： 1S/C4H2Cl2N2O/c5-3-2(9)1-7-8-4(3)6/h1H,(H,8,9)
• InChI Key： LUJMIPOVLHIWDD-UHFFFAOYSA-N
• SMILES： ClC1C(C=NNC=1Cl)=O

Computed Properties

• Exact Mass: 163.95456
• Monoisotopic Mass: 163.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 46.01

Additional information on 5,6-Dichloropyridazin-4-ol

Introduction to 5,6-Dichloropyridazin-4-ol (CAS No. 55609-72-8)

5,6-Dichloropyridazin-4-ol, identified by its Chemical Abstracts Service (CAS) number 55609-72-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a pyridazine core substituted with two chlorine atoms at the 5th and 6th positions, and a hydroxyl group at the 4th position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and medicinal agents.

The structure of 5,6-Dichloropyridazin-4-ol contributes to its reactivity and potential applications. The presence of chlorine atoms enhances its electrophilicity, making it a versatile precursor for nucleophilic substitution reactions. Additionally, the hydroxyl group introduces functionality that can participate in further chemical modifications, such as etherification or esterification, expanding its synthetic utility.

In recent years, there has been growing interest in 5,6-Dichloropyridazin-4-ol due to its role in the synthesis of novel pharmacophores. Research has highlighted its potential as a building block for compounds targeting various biological pathways. For instance, derivatives of this molecule have been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One notable area of research involves the use of 5,6-Dichloropyridazin-4-ol in the synthesis of pyridazine-based pesticides. These compounds have shown promise in controlling resistant pests while maintaining environmental safety. The chlorine substituents facilitate further derivatization into more complex structures that exhibit potent insecticidal activity. This aligns with the broader goal of developing sustainable agricultural solutions that minimize ecological impact.

Moreover, the pharmaceutical industry has leveraged 5,6-Dichloropyridazin-4-ol to develop new therapeutic agents. Studies have demonstrated its utility in creating compounds with antimicrobial properties. The pyridazine ring is a common motif in antibiotics and antifungals, and modifications to this core structure can lead to enhanced efficacy against drug-resistant pathogens.

The chemical properties of 5,6-Dichloropyridazin-4-ol also make it a valuable tool in medicinal chemistry. Its ability to undergo selective functionalization allows researchers to tailor its properties for specific applications. For example, introducing amine or carboxyl groups can transform it into a precursor for protease inhibitors or other enzyme-targeting drugs.

Recent advancements in computational chemistry have further enhanced the understanding of 5,6-Dichloropyridazin-4-ol's reactivity and potential applications. Molecular modeling studies have predicted new synthetic pathways and revealed insights into how structural modifications can influence biological activity. These computational approaches are accelerating the discovery process by enabling virtual screening of derivatives before experimental synthesis.

In conclusion, 5,6-Dichloropyridazin-4-ol (CAS No. 55609-72-8) is a multifaceted compound with significant implications in both agrochemical and pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.